![molecular formula C21H18N4OS B12011960 4-{[(E)-(2-methoxynaphthalen-1-yl)methylidene]amino}-5-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione](/img/structure/B12011960.png)
4-{[(E)-(2-methoxynaphthalen-1-yl)methylidene]amino}-5-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
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Overview
Description
- This compound is a member of the Schiff base family, also known as imines. Schiff bases contain an azomethine functional group (>C=N–) and are formed by the condensation reaction of a primary amine (NH₂) and a carbonyl compound (C=O), such as an aldehyde or a ketone .
- Its chemical formula is C₂₄H₂₂N₄O₂S , and its systematic name is quite a mouthful: 4-{[(E)-(2-methoxynaphthalen-1-yl)methylidene]amino}-5-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione .
Preparation Methods
- Unfortunately, specific synthetic routes and reaction conditions for this compound are not readily available in the literature. it’s likely that it can be synthesized through condensation reactions involving appropriate starting materials.
- Industrial production methods may involve modifications of existing synthetic routes or novel approaches, but detailed information is scarce.
Chemical Reactions Analysis
- The compound may undergo various reactions, including oxidation, reduction, and substitution. Common reagents and conditions would depend on the specific reaction type.
- Major products formed from these reactions could include derivatives of the triazole ring or variations of the side groups.
Scientific Research Applications
- In chemistry, this compound might serve as a building block for designing new ligands or catalysts due to its unique structure.
- In biology, it could be explored as a potential bioactive molecule, although further studies are needed.
- In medicine, its pharmacological properties remain unexplored, but its structural features suggest potential therapeutic applications.
- In industry, it might find use in materials science or as a precursor for other compounds.
Mechanism of Action
- Unfortunately, specific information on its mechanism of action is not readily available. Further research is necessary to understand how it exerts its effects.
- Molecular targets and pathways involved would require experimental investigation.
Comparison with Similar Compounds
- While I don’t have a direct list of similar compounds, its unique combination of aromatic rings, triazole, and thione moieties sets it apart.
- Researchers may compare it with other Schiff bases, triazoles, or thiones to highlight its distinct features.
Remember that this compound is relatively rare, and detailed data may be limited.
Properties
Molecular Formula |
C21H18N4OS |
---|---|
Molecular Weight |
374.5 g/mol |
IUPAC Name |
4-[(E)-(2-methoxynaphthalen-1-yl)methylideneamino]-3-(4-methylphenyl)-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C21H18N4OS/c1-14-7-9-16(10-8-14)20-23-24-21(27)25(20)22-13-18-17-6-4-3-5-15(17)11-12-19(18)26-2/h3-13H,1-2H3,(H,24,27)/b22-13+ |
InChI Key |
MOIXRBZBJLBDAD-LPYMAVHISA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)C2=NNC(=S)N2/N=C/C3=C(C=CC4=CC=CC=C43)OC |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=C(C=CC4=CC=CC=C43)OC |
Origin of Product |
United States |
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